Cas no 320421-87-2 (N-[(Pyridin-3-yl)methyl]-5-(1,2,3-thiadiazol-4-yl)thiophene-2-sulfonamide)

• Product Name: N-[(Pyridin-3-yl)methyl]-5-(1,2,3-thiadiazol-4-yl)thiophene-2-sulfonamide
• CAS No: 320421-87-2
• MF: C₁₂H₁₀N₄O₂S₃
• MW: 338.428397655487
• CID: 5716708
• PubChem ID: 2769280
• Update Time: 2023-10-31

N-[(Pyridin-3-yl)methyl]-5-(1,2,3-thiadiazol-4-yl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(pyridin-3-yl)methyl]-5-(1,2,3-thiadiazol-4-yl)thiophene-2-sulfonamide
• N-(3-pyridinylmethyl)-5-(1,2,3-thiadiazol-4-yl)-2-thiophenesulfonamide
• 12L-008
• AKOS005080563
• N-(pyridin-3-ylmethyl)-5-(1,2,3-thiadiazol-4-yl)thiophene-2-sulfonamide
• N-(pyridin-3-ylmethyl)-5-(thiadiazol-4-yl)thiophene-2-sulfonamide
• 320421-87-2
• 2-Thiophenesulfonamide, N-(3-pyridinylmethyl)-5-(1,2,3-thiadiazol-4-yl)-
• N-[(Pyridin-3-yl)methyl]-5-(1,2,3-thiadiazol-4-yl)thiophene-2-sulfonamide

• Inchi： 1S/C12H10N4O2S3/c17-21(18,14-7-9-2-1-5-13-6-9)12-4-3-11(20-12)10-8-19-16-15-10/h1-6,8,14H,7H2
• InChI Key： NPTRBAKCJHKWBL-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2=CSN=N2)S1)(NCC1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 337.99658910g/mol
• Monoisotopic Mass: 337.99658910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Density: 1.506±0.06 g/cm3(Predicted)
• Boiling Point: 590.2±60.0 °C(Predicted)
• pka: 8.66±0.50(Predicted)